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Compound of Interest

Compound Name: 3'-Methoxyacetophenone

Cat. No.: B145981

For researchers, scientists, and drug development professionals, 3'-Methoxyacetophenone is
a versatile aromatic ketone with significant applications in organic synthesis. This technical
guide provides an in-depth overview of its chemical identity, properties, and synthesis, adhering
to stringent data presentation and visualization standards.

Chemical Identity and Nomenclature

The nomenclature of a compound is critical for unambiguous identification in research and
development. 3'-Methoxyacetophenone is known by several names across different chemical
databases and publications.

IUPAC Name: 1-(3-methoxyphenyl)ethanone[1][2]

Synonyms: A comprehensive list of synonyms is provided to aid in literature and database
searches.
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Synonym Category Synonym

3-Methoxyacetophenone[1][3], m-

Methoxyacetophenone[1][2], 3-Acetylanisole[1]
[2][3], 1-Acetyl-3-methoxybenzene[2][4], Methyl
Systematic & Common Names 3-methoxyphenyl ketone[2][4], meta-

Methoxyacetophenone[2][4], m-Acetanisole[2]

[3], 3-Methoxy-1-acetylbenzene[2][4], Ethanone,
1-(3-methoxyphenyl)-[1][2]

CAS Number: 586-37-8[1][2], NSC 65593[1][2],
EINECS 209-573-3[1], UNII: 1K3UR56Z4N[1]

Registry & Database Identifiers

Physicochemical Properties

A summary of the key physicochemical properties of 3'-Methoxyacetophenone is presented

below. These properties are essential for designing experimental conditions, purification

procedures, and formulation strategies.

Property Value Source
Molecular Formula CoH1002 [1112][5]
Molecular Weight 150.17 g/mol [1]
Appearance Pale yellow liquid [1]
Melting Point -7 °C [3]
Boiling Point 239-241 °C (lit.) [6][7]
Density 1.094 g/mL at 25 °C (lit.) [61[7]
Refractive Index n20/D 1.542 (lit.) [61[7]
Solubility Fully miscible in water. Soluble (31[6]

in alcohol.
Flash Point 110 °C (230 °F) - closed cup [7]
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Experimental Protocols for Synthesis

The synthesis of 3'-Methoxyacetophenone can be achieved through various methods. Below
are detailed protocols for two common synthetic routes.

Protocol 1: Nickel-Catalyzed Synthesis from Arylboronic
Acid

This protocol describes the synthesis of 3'-Methoxyacetophenone from 3-
methoxyphenylboronic acid and an alkyl nitrile using a nickel catalyst.

Materials and Equipment:

e 3-methoxyphenylboronic acid

o Acetonitrile (or other suitable alkyl nitrile)
» Nickel(Il) bromide 2-methoxyethyl ether complex (NiBrz-diglyme)
e 1,10-Phenanthroline

e Sodium bicarbonate (NaHCO3)

o Water

» Dichloromethane

e Anhydrous sodium sulfate (Na2S0a4)

» Autoclave with a Teflon reaction tube

e Magnetic stirrer

 Rotary evaporator

Column chromatography setup

Procedure:[8]
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e To a 10 mL Teflon reaction tube within an autoclave, add NiBrz-diglyme (5 mol%) and 1,10-
phenanthroline (10 mol%).

e Add 3-methoxyphenylboronic acid (1.0 mmol), sodium bicarbonate (2.0 equiv), water (2.0
mmol), and the alkyl nitrile (1.0 mL).

» Seal the autoclave and heat the reaction mixture to 100 °C for 5 hours with stirring.

» After the reaction, cool the autoclave to room temperature.

o Add 30 mL of water to the reaction mixture and extract with dichloromethane (3 x 15 mL).
o Combine the organic layers, wash with brine, and dry over anhydrous sodium sulfate.

» Remove the solvent using a rotary evaporator.

o Purify the crude product by column chromatography to yield 3'-Methoxyacetophenone.

Protocol 2: Synthesis of w-Methoxyacetophenone via
Grignard Reaction

This protocol details the synthesis of the related compound, w-Methoxyacetophenone, which
can be adapted for other acetophenones.

Materials and Equipment:
e Magnesium turnings

e Bromobenzene

e Dry ether

» Methoxyacetonitrile

« Dilute sulfuric acid

¢ 5% aqueous sodium carbonate solution
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Anhydrous sodium sulfate

Three-necked flask with separatory funnel, reflux condenser, and mercury-sealed stirrer

Ice-salt bath

Distillation apparatus

Procedure:[9]

Prepare a solution of phenylmagnesium bromide in a 2-L three-necked flask from
magnesium (0.36 gram atom), bromobenzene (0.36 mole), and 350 mL of dry ether.

Cool the Grignard reagent in an ice-salt bath.
Slowly add a mixture of methoxyacetonitrile (0.3 mole) and 50 mL of dry ether with stirring.
Allow the mixture to stand at room temperature for 2 hours.

Cool the mixture again and decompose it by adding 500 mL of water and cracked ice,
followed by 100 mL of cold dilute sulfuric acid.

Separate the ether layer and extract the aqueous layer with a small amount of ether.

Combine the ether extracts and wash with 5% aqueous sodium carbonate solution, followed
by water.

Dry the ether solution with anhydrous sodium sulfate.

Remove the ether by distillation and distill the residue under reduced pressure to obtain w-
Methoxyacetophenone.

Visualization of Synthetic Pathways

The following diagrams illustrate key synthetic workflows relevant to acetophenone derivatives.
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Caption: General workflow for the nickel-catalyzed synthesis of aryl ketones.
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Caption: Synthetic pathway for flavonoids from an acetophenone derivative.[10]

Applications in Research and Development

3'-Methoxyacetophenone is a valuable building block in various fields:
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e Pharmaceutical Synthesis: It serves as a key intermediate in the synthesis of a wide range of
pharmaceutical compounds.[11]

e Fragrance and Flavor Industry: Its aromatic properties make it a useful ingredient in the
formulation of perfumes and flavorings.[11]

» Polymer Science: It can be employed as a photoinitiator in polymerization reactions.[11]

e Analytical Chemistry: It is used in the development of analytical methods for the detection
and quantification of other substances.[11]

This technical guide provides a foundational understanding of 3'-Methoxyacetophenone for
professionals in the chemical and pharmaceutical sciences. The detailed information on its
properties, synthesis, and applications is intended to support and facilitate further research and
development efforts.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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